![molecular formula C24H24N4O4S2 B2809130 1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-methoxybenzyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide CAS No. 1021090-03-8](/img/structure/B2809130.png)
1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-methoxybenzyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-b]pyridine core, which is a type of nitrogen-containing heterocycle. This core is substituted with a thiophene ring, a methoxybenzyl group, and a dioxidotetrahydrothiophen-3-yl group .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[3,4-b]pyridine core, followed by various substitution reactions to attach the other groups .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. X-ray diffraction (XRD) could be used to evaluate the molecular packing .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the various functional groups present. For example, the thiophene rings might participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might increase its rigidity, while the various functional groups could affect its solubility .Scientific Research Applications
Synthesis and Characterization
Heterocyclic Compound Synthesis : Research has been conducted on synthesizing and characterizing heterocyclic analogues that share structural motifs with the compound of interest. These studies often aim to explore the structural diversity and understand the chemical properties of these compounds. For example, the synthesis of isomorphous structures obeying the chlorine-methyl (Cl-Me) exchange rule has been investigated, highlighting the extensive disorder in these structures and their implications for data mining and structural analysis (Rajni Swamy et al., 2013).
Crystal Structure Analysis : The crystal and molecular structures of related compounds have been determined, providing insights into their conformation and stability. Such studies are essential for understanding the interaction potential of these compounds with biological targets (Prabhuswamy et al., 2016).
Biological Evaluation
- Antimicrobial and Anticancer Activities : Several studies focus on the synthesis of novel derivatives for antimicrobial and anticancer evaluations. For instance, compounds have been synthesized and tested for their potential as antimicrobial agents, showing promising activities against various bacterial and fungal strains (Sowmya et al., 2018). Similarly, compounds designed for anticancer activity have been evaluated against specific cancer cell lines, contributing to the development of new therapeutic agents (Rahmouni et al., 2016).
Enzyme Inhibitory Activity
- Inhibition of Specific Enzymes : Research into the enzyme inhibitory activities of these compounds, such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), suggests their potential for treating diseases associated with enzyme dysfunction. Molecular docking studies provide further insights into their mechanism of action and binding affinities (Cetin et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(1,1-dioxothiolan-3-yl)-N-[(2-methoxyphenyl)methyl]-3-methyl-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O4S2/c1-15-22-18(24(29)25-13-16-6-3-4-7-20(16)32-2)12-19(21-8-5-10-33-21)26-23(22)28(27-15)17-9-11-34(30,31)14-17/h3-8,10,12,17H,9,11,13-14H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWPDUXHBPIIKMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NCC4=CC=CC=C4OC)C5CCS(=O)(=O)C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.